(3-Pyrrol-1-yl)2-methylbenzyl alcohol

• CAS No.: 83140-97-0
• Molecular Formula: C12H13NO
• Molecular Weight: 187.24 g/mol
• IUPAC Name: (2-methyl-3-pyrrol-1-ylphenyl)methanol
• InChI: InChI=1S/C12H13NO/c1-10-11(9-14)5-4-6-12(10)13-7-2-3-8-13/h2-8,14H,9H2,1H3
• InChI Key: AHBBKEMOTPYCDE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1N2C=CC=C2)CO

Description

(3-Pyrrol-1-yl)2-methylbenzyl alcohol is a useful research compound. Its molecular formula is C12H13NO and its molecular weight is 187.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a stirred solution of 7.5 grams (0.037 mole) of 2-methyl-3-(pyrrol-1-yl)benzoic acid in 125 ml of tetrahydrofuran was added dropwise 4.8 grams (0.056 mole) of a borane-tetrahydrofuran complex. The addition required 30 minutes. Upon complete addition the reaction mixture was heated under reflux for 2.5 hours then cooled slowly. To the cooled reaction mixture was carefully added 150 ml of diethyl ether previously saturated with water, followed by 50 ml of water. The mixture was poured into a separatory funnel and washed with 100 ml of aqueous 2 N sodium hydroxide. The organic layer was dried with magnesium sulfate and filtered. The filtrate was concentrated under reduced pressure to give 6.8 grams of 2-methyl-3-(pyrrol-1-yl)phenylmethanol as an oil.

Synthesis routes and methods II

Procedure details

When the same reaction as in Referential Example 18 is carried out using methyl 3-amino-2-methylbenzoate instead of the starting methyl 3-amino-6-methylbenzoate, 2-methyl-3-(1-pyrrolyl)benzyl alcohol is obtained.